Cas no 90770-92-6 (Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-)

• Product name: Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-
• CAS No: 90770-92-6
• MF: C₁₀H₈N₂O₂
• MW: 188.18272
• CID: 798771
• PubChem ID: 45089183

Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-
• 2-aminocyclohepta[b]pyrrole-3-carboxylic acid
• Cyclohepta[b]pyrrole-3-carboxylic acid, 2-amino- (7CI)
• DTXSID10666419
• 90770-92-6

• Inchi： InChI=1S/C10H8N2O2/c11-9-8(10(13)14)6-4-2-1-3-5-7(6)12-9/h1-5H,(H2,11,12)(H,13,14)
• InChI Key： GBCOBUVQXBTMIJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=NC(=C2C(=O)O)N)C=C1

Computed Properties

• Exact Mass: 188.059
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1.6